JG2-38
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Overview
Description
JG2-38 is a novel inhibitor of the heat shock protein 70 (Hsp70) with anti-proliferative activity in breast and prostate cancer cells.
Scientific Research Applications
Scientific Research Project Management System : A paper by Yang, Shi, and Meng (2015) discusses a scientific research project management system based on J2EE architecture. This system features functions like application, recommendation, processing, approval, assessment, and management of scientific research projects. It emphasizes easy maintenance, dynamic propagation, and strong expansibility, ensuring high safety and fast response in its application in Gansu Province's scientific research project management (Yang, Shi, & Meng, 2015).
Data Mining in Engineering : Tinoco, Correia, and Cortez (2011) present a novel approach using data mining techniques to predict the uniaxial compressive strength of Jet Grouting (JG) materials. This study is significant for understanding the effects of different parameters in the JG process, crucial for soil improvement problems (Tinoco, Correia, & Cortez, 2011).
GPU Convolution for Optical Distortion in Missile Simulations : Fronckowiak (2009) explores the use of GPU convolutions to correct optical distortion in real-time missile simulations, an area benefiting from advanced image generation software packages like JSIG and CSG. This research is crucial for modeling optical effects in missile simulations (Fronckowiak, 2009).
JT-60SA Project Overview : Ishida, Barabaschi, and Kamada (2011) provide an overview of the JT-60SA project, a collaborative effort between Europe and Japan for a tokamak that runs steady state in DT and breeds its own tritium. This research contributes to the field of fusion energy (Ishida, Barabaschi, & Kamada, 2011).
Geocenter Motion and J2 Estimation Techniques : Sun, Riva, and Ditmar (2016) focus on optimizing techniques for estimating geocenter motion and variations in J2 by combining data from the GRACE satellite mission with geophysical models. This research is significant in geophysical and environmental studies (Sun, Riva, & Ditmar, 2016).
properties
Product Name |
JG2-38 |
---|---|
Molecular Formula |
C26H23FN4OS2 |
Molecular Weight |
490.6154 |
IUPAC Name |
(2Z,5E)-5-(3,5-Dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-ethyl-2-((3-((2-fluorophenyl)amino)pyridin-4-yl)methylene)thiazolidin-4-one |
InChI |
InChI=1S/C26H23FN4OS2/c1-4-31-23(14-17-11-12-28-15-20(17)29-19-8-6-5-7-18(19)27)34-24(25(31)32)26-30(3)21-13-16(2)9-10-22(21)33-26/h5-15,29H,4H2,1-3H3/b23-14-,26-24+ |
InChI Key |
KKYVWPRZLNFYCS-HJPMZXAWSA-N |
SMILES |
O=C1N(CC)/C(S/C1=C2SC3=CC=C(C)C=C3N/2C)=C/C4=C(NC5=CC=CC=C5F)C=NC=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JG2-38; JG2 38; JG238 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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